Cas no 2680822-88-0 (6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid)

• Product Name: 6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid
• CAS No: 2680822-88-0
• MF: C₁₀H₁₀F₃N₃O₃
• MW: 277.199912548065
• CID: 6616054
• PubChem ID: 165915357
• Update Time: 2025-06-11

6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid
• 2680822-88-0
• EN300-28284950

• Inchi： 1S/C10H10F3N3O3/c1-5-3-16-6(2-7(14-16)8(17)18)4-15(5)9(19)10(11,12)13/h2,5H,3-4H2,1H3,(H,17,18)
• InChI Key： DBRSJHLFQKJQDH-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2=CC(C(=O)O)=NN2CC1C)=O)(F)F

Computed Properties

• Exact Mass: 277.06742568g/mol
• Monoisotopic Mass: 277.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.4Ų

Additional information on 6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid

Introduction to 6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid (CAS No. 2680822-88-0)

6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid, identified by the CAS number 2680822-88-0, is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazolo[1,5-a]pyrazine class, a scaffold known for its diverse biological activities and potential therapeutic applications. The presence of a methyl group at the 6-position and a trifluoroacetyl moiety at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further chemical modification and biological evaluation.

The structural features of 6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid contribute to its potential utility in drug discovery. The trifluoroacetyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in protein targets. This modification is often employed in the design of bioactive molecules to improve pharmacokinetic profiles. Additionally, the pyrazole core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel heterocyclic compounds with therapeutic potential. In particular, virtual screening techniques have been instrumental in predicting the binding interactions of 6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and inflammatory responses.

The synthesis of 6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoroacetyl group necessitates the use of specialized reagents and catalysts to ensure high yield and purity. Researchers have reported efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions and fluorination techniques to construct the desired pyrazole scaffold.

Biological activity studies have revealed that derivatives of pyrazolo[1,5-a]pyrazine exhibit significant promise in modulating cellular pathways relevant to human diseases. For instance, certain analogs have demonstrated inhibitory effects on kinases and other enzymes implicated in tumor growth. The unique combination of structural elements in 6-methyl-5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid suggests that it may serve as a versatile lead compound for further derivatization.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyrazole derivatives are particularly favored due to their favorable pharmacokinetic properties and broad spectrum of biological activities. The structural complexity of 6-methyl-5-(2,2,2-trifluoroacetyl)-4H,